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Compound of Interest

Compound Name:
5-[(Dimethylamino)methyl]-2-

furanmethanol

Cat. No.: B123954 Get Quote

Essential Safety and Handling Guide for 5-
[(Dimethylamino)methyl]-2-furanmethanol
Disclaimer: A specific Safety Data Sheet (SDS) for 5-[(Dimethylamino)methyl]-2-
furanmethanol was not located. The following guidance is based on the safety information for

structurally similar furan derivatives and general laboratory safety principles. It is imperative to

treat this chemical with caution and handle it as a potentially hazardous substance.

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling 5-[(Dimethylamino)methyl]-2-furanmethanol.
Adherence to these protocols is essential for minimizing risk and ensuring a safe laboratory

environment.

Chemical and Physical Properties
A summary of the known physical and chemical properties of 5-[(Dimethylamino)methyl]-2-
furanmethanol is provided below.
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Property Value

Molecular Formula C8H13NO2[1][2][3]

Molecular Weight 155.19 g/mol [2][3]

Boiling Point 217.7°C at 760 mmHg[1]

Flash Point 85.5°C[1]

Density 1.088 g/cm³[1]

Storage Temperature
Refrigerator, under inert atmosphere,

hygroscopic[1]

Hazard Identification and Personal Protective
Equipment (PPE)
While specific hazard data is unavailable, related furan compounds are known to cause skin,

eye, and respiratory irritation.[4] Some are also harmful if swallowed or in contact with skin.[4]

Therefore, a comprehensive approach to personal protection is mandatory.

Recommended Personal Protective Equipment (PPE)
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Protection Type Equipment Specification Purpose & Notes

Eye & Face
Chemical splash goggles and

a face shield.

Goggles should provide a

complete seal. A face shield

offers additional protection

against splashes.[5]

Hand

Double gloving: Nitrile or

neoprene inner gloves with a

second pair of nitrile outer

gloves.

This combination provides

broad protection. Change the

outer glove immediately if

contamination occurs.[6]

Body

Chemical-resistant lab coat,

fully buttoned with sleeves to

the wrist.

Prevents skin exposure.

Consider a disposable gown

for procedures with a high risk

of splashing.[5][6]

Respiratory
Air-Purifying Respirator with

Organic Vapor (OV) cartridges.

Required when working

outside a certified chemical

fume hood or if ventilation is

inadequate.[5][7]

Operational Plan: Step-by-Step Handling Protocol
All handling of 5-[(Dimethylamino)methyl]-2-furanmethanol should be conducted within a

certified chemical fume hood to minimize inhalation exposure.[6]

Experimental Workflow for Safe Handling:

Preparation:

Ensure the chemical fume hood is certified and functioning correctly.

Cover the work surface with disposable absorbent liners.

Assemble all necessary equipment (e.g., spatulas, vials, solvents) inside the fume hood.

Don all required PPE as specified in the table above.
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Weighing the Compound:

Perform this task within the fume hood.

Use dedicated and clearly labeled equipment.

Handle the container carefully to avoid generating aerosols.

Weigh the desired amount onto weigh paper or directly into a tared vial.

Securely close the primary container immediately after dispensing.

Solution Preparation:

Add solvent to the vial containing the weighed solid using a pipette or syringe to minimize

splashing.

Cap the vial securely and mix until fully dissolved.

Disposal Plan
Proper disposal is critical to ensure laboratory safety and environmental protection. This

chemical and its containers must be treated as hazardous waste.

Step-by-Step Disposal Protocol:

Waste Collection:

Collect all waste containing 5-[(Dimethylamino)methyl]-2-furanmethanol, including

contaminated consumables (e.g., gloves, pipette tips, absorbent pads), in a compatible,

leak-proof container with a secure lid.[5]

Labeling:

Clearly label the waste container as "Hazardous Waste" and include the full chemical

name: "5-[(Dimethylamino)methyl]-2-furanmethanol".
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List all associated hazards based on available information for similar compounds (e.g.,

"Irritant," "Harmful").

Storage:

Store the sealed waste container in a designated and properly ventilated satellite

accumulation area, away from incompatible materials.

Keep the container closed except when adding waste.

Final Disposal:

Arrange for pickup and disposal by your institution's Environmental Health and Safety

(EHS) department or a licensed hazardous waste disposal company.

NEVER pour this chemical down the drain or dispose of it in regular trash.[8]

PPE Selection Workflow
The following diagram illustrates the logical workflow for selecting the appropriate Personal

Protective Equipment when handling 5-[(Dimethylamino)methyl]-2-furanmethanol.
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Hazard Assessment

PPE Selection
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Caption: PPE selection workflow for handling 5-[(Dimethylamino)methyl]-2-furanmethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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